N~1~-(4-isopropylphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-methoxy-N-methylsulfonylanilino)-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C20H26N2O4S/c1-14(2)16-6-8-17(9-7-16)21-20(23)15(3)22(27(5,24)25)18-10-12-19(26-4)13-11-18/h6-15H,1-5H3,(H,21,23)
• InChI Key: POOQCGVMRVVTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(C)N(C2=CC=C(C=C2)OC)S(=O)(=O)C
• Molecular Formula: C20H26N2O4S
• Molecular Weight: 390.5 g/mol

Description

N~1~-(4-isopropylphenyl)-N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)alaninamide (referred to as compound X in This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of compound X.

Mechanism of Action

The mechanism of action of compound X involves its interaction with specific proteins and enzymes in the body. The compound has been shown to inhibit the activity of certain enzymes involved in inflammation and pain signaling pathways. Additionally, compound X has been shown to modulate the activity of certain ion channels, which can affect neuronal signaling and pain perception.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects in the body. The compound has been shown to reduce inflammation and pain in various animal models, and it has also been shown to have potential as an anticancer agent. Additionally, compound X has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for use in lab experiments. The compound is relatively easy to synthesize and can be obtained in high purity and yield. Additionally, the compound has been shown to have potent biological activity, making it useful for studying various physiological and biochemical processes. However, there are also some limitations to using compound X in lab experiments. The compound has limited solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, the compound has not been extensively studied in humans, and its safety and efficacy in clinical settings are not yet fully understood.

Future Directions

There are several future directions for research involving compound X. One potential area of research is the development of new synthetic methods for obtaining the compound in higher yields and purity. Additionally, further studies are needed to fully understand the mechanism of action of compound X and to identify potential targets for therapeutic intervention. Finally, studies are needed to evaluate the safety and efficacy of compound X in clinical settings, which could lead to the development of new treatments for various diseases.

Synthesis Methods

Compound X can be synthesized through a multistep process involving the reaction of several chemical reagents. The synthesis process involves the preparation of several intermediates, which are then combined to obtain the final product. The synthesis method has been described in detail in various scientific publications, and the purity and yield of the compound can be optimized through careful control of the reaction conditions.

Scientific Research Applications

Compound X has been used in various scientific research studies due to its potential applications in the fields of medicinal chemistry, neuroscience, and pharmacology. Some of the research areas where compound X has been studied include pain management, inflammation, and cancer research. The compound has been shown to have potential as a therapeutic agent due to its ability to modulate the activity of certain proteins and enzymes.